Cas no 1446792-80-8 (Pyridine, 3-methoxy-6-nitro-2-(2-propen-1-yl)-)

• Product Name: Pyridine, 3-methoxy-6-nitro-2-(2-propen-1-yl)-
• CAS No: 1446792-80-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 2112592
• Update Time: 2023-11-19

Pyridine, 3-methoxy-6-nitro-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-allyl-3-methoxy-6-nitropyridine
• Pyridine, 3-methoxy-6-nitro-2-(2-propen-1-yl)-
• SKOKROIYZLCYMZ-UHFFFAOYSA-N
• CID 86689777

• Inchi： 1S/C9H10N2O3/c1-3-4-7-8(14-2)5-6-9(10-7)11(12)13/h3,5-6H,1,4H2,2H3
• InChI Key： SKOKROIYZLCYMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C([N+](=O)[O-])N=C1CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 339.8±37.0 °C(Predicted)
• pka: -4.83±0.10(Predicted)